(E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)-N-(thiazol-2-yl)benzenesulfonamide

• IUPAC Name: 4-[[(E)-2-cyano-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]ethenyl]amino]-N-(1,3-thiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C22H17N5O3S3/c1-30-18-4-2-3-15(11-18)20-14-32-21(26-20)16(12-23)13-25-17-5-7-19(8-6-17)33(28,29)27-22-24-9-10-31-22/h2-11,13-14,25H,1H3,(H,24,27)/b16-13+
• InChI Key: DLRMHHMSUGPDQI-DTQAZKPQSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)C(=CNC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4)C#N
• Isomeric SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)/C(=C/NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4)/C#N
• Molecular Formula: C22H17N5O3S3
• Molecular Weight: 495.6 g/mol
• CAS No.: 796878-45-0

Description

The compound "(E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)-N-(thiazol-2-yl)benzenesulfonamide" is a structurally complex molecule featuring a benzenesulfonamide core substituted with a cyano-vinylamino-thiazole moiety and a second thiazol-2-yl group. Key structural elements include:

• Thiazole rings: Two thiazole heterocycles, one substituted with a 3-methoxyphenyl group and the other directly attached to the sulfonamide nitrogen.
• Cyanovinyl linker: The (E)-configured cyano-vinylamino group likely contributes to π-conjugation and electronic effects, influencing binding interactions.

Biological Activity

The compound (E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)-N-(thiazol-2-yl)benzenesulfonamide is a complex organic molecule with significant potential in medicinal chemistry. Its structural motifs, particularly the thiazole ring and cyano group, suggest various biological activities. This article explores the biological activity of this compound, synthesizing data from diverse studies and highlighting its mechanisms of action, potential therapeutic applications, and related case studies.

Structural Overview

The compound features several key functional groups:

• Thiazole Ring : Known for its role in various bioactive compounds.
• Cyano Group : Enhances reactivity and potential binding interactions.
• Methoxyphenyl Group : May increase lipophilicity and biological activity.

The biological activity of this compound can be attributed to its interaction with specific molecular targets. The thiazole moiety is particularly notable for its ability to modulate enzyme activities through:

• Enzyme Inhibition : The cyano group can act as an electrophile, engaging nucleophilic sites on enzymes.
• Receptor Binding : The methoxyphenyl group may facilitate π-π stacking interactions with aromatic residues in proteins, enhancing binding affinity.

Anticancer Activity

Research indicates that thiazole derivatives exhibit significant anticancer properties. For instance, studies have demonstrated that compounds structurally related to our target compound show:

• Cytotoxicity against human cancer cell lines such as HepG2 (hepatocellular carcinoma) and HTC-116 (colon carcinoma). The IC50 values for some thiazole derivatives have been reported as low as 1.61 µg/mL .

Case Studies

• Thiazole Derivatives in Cancer Therapy
  • A study evaluated several thiazole-containing compounds for their anticancer efficacy. Compounds with specific substitutions on the thiazole ring showed remarkable activity against various cancer cell lines, supporting the hypothesis that structural modifications can enhance biological activity .
• Mechanistic Insights
  • Molecular dynamics simulations have revealed that certain thiazole derivatives interact with proteins primarily through hydrophobic contacts, suggesting that the presence of specific substituents can significantly influence binding dynamics and therapeutic efficacy .

Comparative Biological Activity Table

Compound Type	Activity	IC50 Value (µg/mL)	Reference
Thiazole Derivative	Anticancer (HepG2)	1.61 ± 1.92
Thiazole Derivative	Anticancer (HTC-116)	1.98 ± 1.22
Thiazole Derivative	Antiviral (Influenza)	N/A

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural or functional similarities with the target molecule:

Compound A : 4-(4-Chlorophenyl)-N-[(E)-4-(dimethylamino)benzylidene]-1,3-thiazol-2-amine

• Structure: Features a thiazole ring substituted with a chlorophenyl group and a benzylidene-imine linked to a dimethylamino group .
• Key Differences vs. Target Compound: Feature Target Compound Compound A Core Structure Benzenesulfonamide Thiazol-2-amine Substituents 3-Methoxyphenyl, cyano-vinylamino, thiazol-2-yl 4-Chlorophenyl, 4-dimethylaminobenzylidene Electronic Effects Electron-donating methoxy vs. electron-withdrawing sulfonamide Electron-withdrawing chloro and dimethylamino Potential Bioactivity Hypothesized kinase inhibition (sulfonamide-thiazole synergy) Known kinase inhibition (CDK inhibitors)
• Functional Implications: The sulfonamide group in the target compound may improve water solubility compared to Compound A’s benzylidene-imine. The 3-methoxyphenyl group in the target could enhance membrane permeability over Compound A’s chlorophenyl group. The cyano-vinylamino linker in the target may offer stronger π-π stacking or dipole interactions in binding pockets compared to Compound A’s imine .

Compound B : Isorhamnetin-3-O-glycoside (from Zygophyllum fabago)

• Structure: A flavonoid glycoside with a sugar moiety and methoxy-substituted aromatic ring .

Research Findings and Hypotheses

Computational Insights

For example:

• The sulfonamide group’s high electron density might act as a hydrogen-bond acceptor.
• The cyano group’s electron-withdrawing nature could polarize the vinylamino linker, enhancing interactions with charged residues .

Q & A

Basic Research Questions

Q. How can the synthesis of this compound be optimized for higher yields and purity?

• Methodology :

• Step 1 : Use condensation reactions between 2-aminothiazole derivatives and nitriles/isothiocyanates under reflux conditions (ethanol or DMF as solvents) .
• Step 2 : Introduce cyano and vinyl groups via Knoevenagel condensation, optimizing temperature (70–90°C) and reaction time (6–12 hours) .
• Step 3 : Purify intermediates via recrystallization (ethanol/water mixtures) or column chromatography (silica gel, ethyl acetate/hexane eluent) to remove byproducts .
• Key Parameters : Monitor reaction progress using TLC, and adjust stoichiometric ratios (1:1.2 molar ratio of amine to nitrile) to maximize yields .

Q. What analytical techniques are critical for confirming the compound’s structural integrity?

• Methodology :

• NMR Spectroscopy : Assign peaks for vinyl protons (δ 6.5–7.5 ppm, J = 12–16 Hz for E-isomer) and thiazole ring protons (δ 7.8–8.2 ppm) to confirm stereochemistry and substituent positions .
• Mass Spectrometry (MS) : Validate molecular weight (e.g., [M+H]+ peak at m/z 490.2) and fragmentation patterns to verify functional groups (e.g., sulfonamide cleavage) .
• X-ray Crystallography : Resolve 3D conformation, particularly the E-configuration of the vinyl group and planarity of the thiazole-benzenesulfonamide core .

Q. What protocols are recommended for initial biological screening (e.g., antimicrobial or anticancer activity)?

• Methodology :

• In Vitro Assays : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) bacteria using broth microdilution (MIC values) .
• Anticancer Screening : Use MTT assays on cancer cell lines (e.g., MCF-7, HeLa) with IC50 calculations. Include positive controls (e.g., doxorubicin) and solvent controls (DMSO <0.1%) .
• Data Interpretation : Compare activity to structural analogs (e.g., nitro vs. methoxy substituents) to identify preliminary SAR trends .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to improve target selectivity?

• Methodology :

• Substituent Variation : Synthesize derivatives with modified substituents (e.g., replacing 3-methoxyphenyl with 4-fluorophenyl) and assess changes in bioactivity .
• Computational Modeling : Perform molecular docking (AutoDock Vina) to predict binding affinities with target proteins (e.g., EGFR or DHFR). Validate with mutagenesis studies .
• Selectivity Profiling : Screen against off-target receptors (e.g., COX-2 for anti-inflammatory off-target effects) to refine specificity .

Q. What strategies resolve contradictions in biological activity data across studies?

• Methodology :

• Meta-Analysis : Compare assay conditions (e.g., cell line viability thresholds, serum concentrations) to identify variability sources .
• Dose-Response Curves : Re-evaluate activity using standardized protocols (e.g., CLSI guidelines for antimicrobial testing) .
• Structural Confirmation : Re-characterize disputed compounds via NMR/X-ray to rule out isomerization or degradation .

Q. How can mechanistic studies elucidate the compound’s interaction with biological targets?

• Methodology :

• Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics (ka/kd) with immobilized targets (e.g., tubulin or kinases) .
• Cellular Pathway Analysis : Use Western blotting to assess downstream effects (e.g., apoptosis markers like caspase-3) post-treatment .
• Isothermal Titration Calorimetry (ITC) : Quantify binding thermodynamics (ΔH, ΔS) to differentiate covalent vs. non-covalent interactions .

Data Contradiction Analysis

• Case Example : Discrepancies in IC50 values for anticancer activity may arise from differences in cell culture conditions (e.g., hypoxia vs. normoxia) or compound solubility. Address by:
  • Re-testing under controlled oxygen levels .
  • Using solubilizing agents (e.g., β-cyclodextrin) to ensure consistent bioavailability .

Comparative Structural Analysis

Analog	Key Structural Difference	Biological Impact	Reference
Nitrophenyl-substituted derivative	Nitro group at phenyl ring	Enhanced antimicrobial activity (MIC ↓ 30%)
Cyclohexyl-substituted derivative	Cyclohexyl vs. methoxyphenyl	Reduced cytotoxicity (IC50 ↑ 2-fold)